Cas no 1518962-04-3 (4-(aminomethyl)-6-methyl-1,2,3,4-tetrahydroquinolin-2-one)

• Product Name: 4-(aminomethyl)-6-methyl-1,2,3,4-tetrahydroquinolin-2-one
• CAS No: 1518962-04-3
• MF: C₁₁H₁₄N₂O
• MW: 190.241662502289
• CID: 6467865
• PubChem ID: 83636771
• Update Time: 2025-06-07

4-(aminomethyl)-6-methyl-1,2,3,4-tetrahydroquinolin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(aminomethyl)-6-methyl-1,2,3,4-tetrahydroquinolin-2-one
• 2(1H)-Quinolinone, 4-(aminomethyl)-3,4-dihydro-6-methyl-

• Inchi： 1S/C11H14N2O/c1-7-2-3-10-9(4-7)8(6-12)5-11(14)13-10/h2-4,8H,5-6,12H2,1H3,(H,13,14)
• InChI Key： VBGVNRLHPPEALW-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(C)C=C2)C(CN)CC1=O

Experimental Properties

• Density: 1.120±0.06 g/cm3(Predicted)
• Boiling Point: 363.3±42.0 °C(Predicted)
• pka: 14.61±0.40(Predicted)

Additional information on 4-(aminomethyl)-6-methyl-1,2,3,4-tetrahydroquinolin-2-one

Introduction to 4-(aminomethyl)-6-methyl-1,2,3,4-tetrahydroquinolin-2-one (CAS No. 1518962-04-3) and Its Emerging Applications in Chemical Biology

4-(aminomethyl)-6-methyl-1,2,3,4-tetrahydroquinolin-2-one, identified by the chemical identifier CAS No. 1518962-04-3, is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential biological activities. This compound belongs to the tetrahydroquinoline scaffold, which is a privileged structure in medicinal chemistry known for its versatility in drug design. The presence of both an aminomethyl group and a methyl substituent at specific positions on the tetrahydroquinoline ring enhances its pharmacological profile, making it a promising candidate for further exploration.

The tetrahydroquinoline core is a versatile pharmacophore that has been extensively studied for its role in various biological processes. Its ability to interact with biological targets such as enzymes and receptors has led to the development of several therapeutic agents. The 4-(aminomethyl)-6-methyl-1,2,3,4-tetrahydroquinolin-2-one derivative represents an interesting modification of this scaffold, where the aminomethyl group provides a site for further functionalization, while the methyl group contributes to steric and electronic properties that can influence binding affinity and selectivity.

In recent years, there has been a growing interest in exploring the biological activities of tetrahydroquinoline derivatives. Several studies have highlighted the potential of these compounds as scaffolds for developing drugs targeting neurological disorders, cancer, and infectious diseases. The 4-(aminomethyl)-6-methyl-1,2,3,4-tetrahydroquinolin-2-one molecule has been investigated for its potential role in modulating enzyme activity and receptor binding. Preliminary studies suggest that this compound may exhibit inhibitory effects on certain enzymes involved in inflammation and cell proliferation.

One of the most compelling aspects of 4-(aminomethyl)-6-methyl-1,2,3,4-tetrahydroquinolin-2-one is its structural flexibility. The aminomethyl group can participate in hydrogen bonding interactions with biological targets, while the methyl group can influence the conformation of the molecule, thereby affecting its binding properties. This dual functionality makes it an attractive candidate for structure-based drug design. Computational studies have been employed to model the interactions of this compound with potential targets, providing insights into its binding mode and affinity.

Recent advancements in chemical biology have enabled more sophisticated approaches to studying the biological effects of small molecules. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have been used to determine the three-dimensional structures of complexes formed between 4-(aminomethyl)-6-methyl-1,2,3,4-tetrahydroquinolin-2-one and its targets. These structural insights have been crucial in understanding how this compound exerts its biological effects and have guided further modifications to enhance its potency and selectivity.

The therapeutic potential of 4-(aminomethyl)-6-methyl-1,2,3,4-tetrahydroquinolin-2-one has also been explored in preclinical models. In vitro assays have demonstrated its ability to inhibit certain enzymes associated with inflammatory pathways. Additionally, animal models have shown promising results regarding its potential use in treating neurological disorders characterized by abnormal enzyme activity. These findings suggest that this compound may have therapeutic applications in areas such as neurodegenerative diseases and autoimmune conditions.

The synthesis of 4-(aminomethyl)-6-methyl-1,2,3,4-tetrahydroquinolin-2-one presents unique challenges due to the complexity of the tetrahydroquinoline scaffold. However, advances in synthetic methodologies have made it possible to produce this compound with high purity and yield. Techniques such as multi-step organic synthesis combined with purification methods like column chromatography have been employed to obtain the desired product. The development of efficient synthetic routes is essential for facilitating further research and potential drug development based on this scaffold.

The future direction of research on 4-(aminomethy)-6-methyl-1,2,3,-tetrahydroquinolin - -one (CAS No. 151896204 - 3) will likely focus on expanding its therapeutic applications through structure-based drug design and molecular optimization. By leveraging computational tools and experimental techniques， researchers aim to identify analogs with improved pharmacological profiles。 Additionally， exploring new synthetic strategies could enhance accessibility， paving the way for broader exploration of this promising scaffold。